molecular formula C17H13FN2O2 B5866647 N-(3-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

N-(3-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

Cat. No. B5866647
M. Wt: 296.29 g/mol
InChI Key: UWWMVIRDUKBPEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The study of N-substituted isoxazole carboxamides and related compounds has been a topic of interest due to their diverse biological activities and potential applications in medicinal chemistry. Isoxazole derivatives are known for their roles in pharmaceuticals, with various substitutions on the isoxazole ring influencing their physical, chemical, and biological properties.

Synthesis Analysis

Isoxazole derivatives are typically synthesized through cyclization reactions involving hydroxylamine and β-dicarbonyl compounds or by the 1,3-dipolar cycloaddition of nitrile oxides to alkenes. The synthesis routes vary depending on the substituents and desired products. For instance, the synthesis of pyrazole derivatives, which share similarities with isoxazole compounds, involves specific routes that support the identification and characterization of the target compound (McLaughlin et al., 2016).

Safety and Hazards

The safety and hazards associated with such a compound would depend on factors like its reactivity, toxicity, and potential for causing harm to humans or the environment. It’s important to handle all chemicals with appropriate safety precautions .

properties

IUPAC Name

N-(3-fluorophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13FN2O2/c1-11-15(16(20-22-11)12-6-3-2-4-7-12)17(21)19-14-9-5-8-13(18)10-14/h2-10H,1H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWWMVIRDUKBPEG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13FN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.